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Compound of Interest

Compound Name: (rel)-AR234960

Cat. No.: B2407730

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes, protocols, and safety precautions for the
handling and use of (rel)-AR234960, a selective and competitive agonist of the G protein-
coupled receptor MAS.

Introduction

(rel)-AR234960 is a research chemical that acts as a selective agonist for the MAS receptor. It
has been shown to activate the downstream ERK1/2 signaling pathway, which in turn induces
the expression of connective tissue growth factor (CTGF) and collagen genes such as COL1A1
and COL3AL.[1] This activity suggests its potential use in studies related to cardiac fibrosis and
heart failure.[1][2] Researchers should note that this compound is intended for research use
only.[1]

Safety and Handling Precautions

As specific toxicity data for (rel)-AR234960 is not currently available, it should be handled with
care, following standard laboratory safety procedures for chemical compounds with unknown
toxicological properties.

2.1 Personal Protective Equipment (PPE)

o Eye Protection: Always wear chemical safety goggles or a face shield.
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» Hand Protection: Wear compatible chemical-resistant gloves.
o Skin and Body Protection: Wear a laboratory coat, and ensure skin is not exposed.
2.2 Handling

» Avoid inhalation of dust or aerosols. Handle in a well-ventilated area, preferably in a
chemical fume hood.[3][4]

e Avoid contact with eyes, skin, and clothing.[3][4]

e Wash hands thoroughly after handling.

2.3 Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o For long-term storage, a temperature of -20°C is recommended for solutions.[3]
o Keep away from direct sunlight and sources of ignition.[3]

2.4 First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

 In case of skin contact: Immediately wash skin with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.[3]

 |In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[3]

 In case of ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give
anything by mouth to an unconscious person. Seek medical attention immediately.[3]

2.5 Spills and Disposal
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« In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert material
and place in a suitable container for disposal.[4]

» Dispose of waste in accordance with local, state, and federal regulations.

Data Presentation

Table 1: Physical and Chemical Properties

Property Value

Chemical Name (rel)-AR234960

CAS Number 1408311-94-3

Molecular Formula C28H33N505S

Molecular Weight 555.66 g/mol

Purity >98% (as reported by various suppliers)
Appearance Crystalline solid

Table 2: Solubility Data

Solvent Solubility

DMSO > 2.5 mg/mL (4.50 mM)

> 2.5 mg/mL (4.50 mM) (in 10% DMSO/90%
Corn Qil)

Corn Ol

Note: For in vivo studies, a common vehicle is 10% DMSO, 40% PEG300, 5% Tween-80, and
45% Saline, with a solubility of = 2.5 mg/mL.[1]

Experimental Protocols

4.1 In Vitro Cell-Based Assay for MAS Receptor Activation
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This protocol describes a general method for assessing the activity of (rel)-AR234960 on cells

expressing the MAS receptor, such as HEK293-MAS cells or human cardiac fibroblasts.[1][2]

Materials:

HEK293-MAS cells or primary human cardiac fibroblasts
Cell culture medium (e.g., DMEM with 10% FBS)
(rel)-AR234960

DMSO (for stock solution)

Phosphate-buffered saline (PBS)

Reagents for downstream analysis (e.g., RNA extraction kit, gJPCR reagents, antibodies for
Western blotting)

MAS inverse agonist (e.g., AR244555) or MEKL1 inhibitor (e.g., PD98059) for control
experiments[1]

Procedure:

Cell Culture: Culture HEK293-MAS cells or human cardiac fibroblasts in appropriate medium
until they reach 70-80% confluency.

Compound Preparation: Prepare a stock solution of (rel)-AR234960 in DMSO (e.g., 10 mM).
Further dilute in cell culture medium to the desired final concentration (e.g., 10 uM).[1]
Ensure the final DMSO concentration in the culture medium is low (e.g., <0.1%) to avoid
solvent effects.

Cell Treatment: Replace the culture medium with the medium containing (rel)-AR234960.
For control experiments, pre-treat cells with a MAS inverse agonist or MEK1 inhibitor before
adding (rel)-AR234960.

Incubation: Incubate the cells for the desired time period (e.g., 12 hours for gene expression
studies).[1]
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o Downstream Analysis:

o Gene Expression Analysis (QPCR): Harvest the cells, extract total RNA, and perform
reverse transcription followed by quantitative PCR to measure the expression levels of
target genes such as CTGF, COL1A1, and COL3A1.[1]

o Protein Analysis (Western Blot): Lyse the cells and perform Western blotting to detect the
phosphorylation of ERK1/2 or the protein levels of CTGF.[1]

Visualizations

Collagen Gene
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Caption: Signaling pathway of (rel)-AR234960.
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Caption: In Vitro Experimental Workflow.
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Caption: Safety and Handling Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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